6,7-ADTN hydrobromide
6,7-ADTN hydrobromide
Dopamine D1 agonist
(±)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene (6,7-ADTN) is a dopamine receptor agonist (EC50s = 3.5 and 0.65 μM in rat striatal and nucleus accumbens homogenates, respectively). 6,7-ADTN stimulates production of cAMP in rat striatal homogenates, a process that is reduced by 70% in the presence of the dopamine antagonist fluphenazine at a concentration of 1 μM. In vivo, 6,7-ADTN induces hyperlocomotion in rats when injected bilaterally at a dose of 100 nmol per side into the nucleus accumbens. It increases cAMP production and glycoprotein secretion in the albumen gland of H. duryi (snail). It also reduces sucrose feeding in R. maderae (cockroach) nymphs.
(+/-)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene hydrobromide is a dopamine receptor agonist in Tribolium castaneum.
(±)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene (6,7-ADTN) is a dopamine receptor agonist (EC50s = 3.5 and 0.65 μM in rat striatal and nucleus accumbens homogenates, respectively). 6,7-ADTN stimulates production of cAMP in rat striatal homogenates, a process that is reduced by 70% in the presence of the dopamine antagonist fluphenazine at a concentration of 1 μM. In vivo, 6,7-ADTN induces hyperlocomotion in rats when injected bilaterally at a dose of 100 nmol per side into the nucleus accumbens. It increases cAMP production and glycoprotein secretion in the albumen gland of H. duryi (snail). It also reduces sucrose feeding in R. maderae (cockroach) nymphs.
(+/-)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene hydrobromide is a dopamine receptor agonist in Tribolium castaneum.
Brand Name:
Vulcanchem
CAS No.:
13575-86-5
VCID:
VC20984034
InChI:
InChI=1S/C10H13NO2.BrH/c11-8-2-1-6-4-9(12)10(13)5-7(6)3-8;/h4-5,8,12-13H,1-3,11H2;1H
SMILES:
C1CC2=CC(=C(C=C2CC1N)O)O.Br
Molecular Formula:
C10H14BrNO2
Molecular Weight:
260.13 g/mol
6,7-ADTN hydrobromide
CAS No.: 13575-86-5
Cat. No.: VC20984034
Molecular Formula: C10H14BrNO2
Molecular Weight: 260.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dopamine D1 agonist (±)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene (6,7-ADTN) is a dopamine receptor agonist (EC50s = 3.5 and 0.65 μM in rat striatal and nucleus accumbens homogenates, respectively). 6,7-ADTN stimulates production of cAMP in rat striatal homogenates, a process that is reduced by 70% in the presence of the dopamine antagonist fluphenazine at a concentration of 1 μM. In vivo, 6,7-ADTN induces hyperlocomotion in rats when injected bilaterally at a dose of 100 nmol per side into the nucleus accumbens. It increases cAMP production and glycoprotein secretion in the albumen gland of H. duryi (snail). It also reduces sucrose feeding in R. maderae (cockroach) nymphs. (+/-)-2-Amino-6,7-dihydroxy-1,2,3,4-tetrahydronaphthalene hydrobromide is a dopamine receptor agonist in Tribolium castaneum. |
|---|---|
| CAS No. | 13575-86-5 |
| Molecular Formula | C10H14BrNO2 |
| Molecular Weight | 260.13 g/mol |
| IUPAC Name | 6-amino-5,6,7,8-tetrahydronaphthalene-2,3-diol;hydrobromide |
| Standard InChI | InChI=1S/C10H13NO2.BrH/c11-8-2-1-6-4-9(12)10(13)5-7(6)3-8;/h4-5,8,12-13H,1-3,11H2;1H |
| Standard InChI Key | ZGHHIOBQEXZBAG-UHFFFAOYSA-N |
| SMILES | C1CC2=CC(=C(C=C2CC1N)O)O.Br |
| Canonical SMILES | C1CC2=CC(=C(C=C2CC1N)O)O.Br |
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